Cas no 898782-30-4 (3-(3-Bromophenyl)-4'-thiomethylpropiophenone)

3-(3-Bromophenyl)-4'-thiomethylpropiophenone is a brominated aromatic ketone derivative featuring a thiomethyl functional group, which enhances its reactivity in organic synthesis. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical research due to its versatile electrophilic and nucleophilic properties. The presence of the bromine substituent facilitates further functionalization via cross-coupling reactions, while the thiomethyl group offers potential for sulfur-based modifications. Its well-defined structure and stability under standard conditions make it a reliable building block for constructing complex molecules. This product is suited for applications requiring precise molecular design, such as drug discovery and material science.

3-(3-Bromophenyl)-4'-thiomethylpropiophenone structure

898782-30-4 structure

Product Name:3-(3-Bromophenyl)-4'-thiomethylpropiophenone

CAS No:898782-30-4

MF:C₁₆H₁₅BrOS

MW:335.258702516556

MDL:MFCD03843311

CID:4719111

Update Time:2025-05-27

3-(3-Bromophenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

- 3-(3-bromophenyl)-4'-thiomethylpropiophenone
- 3-(3-Bromophenyl)-4'-thiomethylpropiophenone
- MDL： MFCD03843311
- Inchi： 1S/C16H15BrOS/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3
- InChI Key： UJTCXKMXRNLLTK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CCC(C1C=CC(=CC=1)SC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 287
Topological Polar Surface Area: 42.4

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